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Abstract
2-Aminobenzaldehyde, an aromatic aldehyde, is a naturally occurring volatile organic

compound found in the floral headspace of a select number of plant species. Its presence

contributes to the characteristic scent of these flowers and hints at potential, though largely

unexplored, ecological roles. This technical guide provides a comprehensive overview of the

current scientific understanding of 2-aminobenzaldehyde in flora, including its natural

occurrence, biosynthetic pathway, and methodologies for its analysis. While direct evidence of

its role in plant signaling pathways remains elusive, this document explores the broader context

of volatile organic compounds in plant communication and defense, offering a framework for

future research into the specific functions of this intriguing molecule.

Natural Occurrence of 2-Aminobenzaldehyde
2-Aminobenzaldehyde has been identified as a component of the floral fragrance in a variety

of plant species, often from disparate families. Its presence is primarily detected through the

analysis of volatile compounds emitted from the flowers.

Table 1: Plant Species Reported to Produce 2-Aminobenzaldehyde
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Family Genus Species
Common
Name

Plant Part
Reference(s
)

Fabaceae Robinia pseudoacacia Black locust Flowers [1]

Hydrangeace

ae
Philadelphus coronarius

Sweet mock-

orange
Flowers [1]

Fabaceae Spartium junceum
Spanish

broom
Flowers [1]

Rosaceae Prunus padus Bird cherry Flowers [1]

Liliaceae Lilium candidum Madonna lily Flowers [1]

Pittosporacea

e
Pittosporum tobira

Japanese

cheesewood
Flowers [1]

Papaveracea

e
Hypecoum imberbe - Flowers [1]

Quantitative Data:

Quantitative analysis of 2-aminobenzaldehyde in floral headspace is limited in the scientific

literature. However, one study reported the relative abundance of "anthranilate aldehyde" (a

synonym for 2-aminobenzaldehyde) in the floral scent of Robinia pseudoacacia.

Table 2: Quantitative Data for 2-Aminobenzaldehyde in Robinia pseudoacacia

Compound
Relative
Abundance (%)

Analytical Method Reference

Anthranilate aldehyde 3.9 Headspace GC-MS [2]

Note: This represents a single data point, and further quantitative studies across a wider range

of species are necessary for a comprehensive understanding of 2-aminobenzaldehyde
concentrations in flora.

Biosynthesis of 2-Aminobenzaldehyde
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The biosynthetic pathway of 2-aminobenzaldehyde has been elucidated in the flowers of

Robinia pseudoacacia and Philadelphus coronarius. The pathway originates from anthranilic

acid, a key intermediate in the biosynthesis of the amino acid tryptophan.

The proposed pathway involves the following steps:

Conversion of Anthranilic Acid to Indole: Anthranilic acid is first converted to indole.

Oxidative Ring Opening: The indole ring undergoes oxidative cleavage.

Formation of N-formyl-2-aminobenzaldehyde: This ring opening results in the formation of

an intermediate, N-formyl-2-aminobenzaldehyde.

Hydrolysis: Finally, hydrolysis of N-formyl-2-aminobenzaldehyde yields 2-
aminobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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